Cas no 1211538-34-9 (6-(1-piperazinyl)-2-Pyrazinecarboxylic acid methyl ester)

• Product Name: 6-(1-piperazinyl)-2-Pyrazinecarboxylic acid methyl ester
• CAS No: 1211538-34-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 1101945
• PubChem ID: 66454365
• Update Time: 2025-04-20

6-(1-piperazinyl)-2-Pyrazinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(1-piperazinyl)-2-Pyrazinecarboxylic acid methyl ester
• methyl 6-(piperazin-1-yl)pyrazine-2-carboxylate
• AKOS015799715
• SCHEMBL4566530
• DA-14339
• 1211538-34-9

• Inchi： 1S/C10H14N4O2/c1-16-10(15)8-6-12-7-9(13-8)14-4-2-11-3-5-14/h6-7,11H,2-5H2,1H3
• InChI Key： OZPSWESZSAOKIY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=N1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.4Ų